2-[4,6-dimethyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]-N-[4-(propan-2-yl)phenyl]acetamide

• IUPAC Name: 2-[4,6-dimethyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C26H26N4O3/c1-16(2)19-10-12-21(13-11-19)27-22(31)15-30-18(4)14-17(3)23(26(30)32)25-28-24(29-33-25)20-8-6-5-7-9-20/h5-14,16H,15H2,1-4H3,(H,27,31)
• InChI Key: DZKZOJIZYOSLEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC(=O)NC2=CC=C(C=C2)C(C)C)C3=NC(=NO3)C4=CC=CC=C4)C
• Molecular Formula: C26H26N4O3
• Molecular Weight: 442.5 g/mol
• CAS No.: 1040682-69-6

Description

The compound 2-[4,6-dimethyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]-N-[4-(propan-2-yl)phenyl]acetamide (hereafter referred to as Compound A) is a synthetic small molecule featuring a dihydropyridinone core substituted with a phenyl-1,2,4-oxadiazole moiety and an acetamide group linked to a para-isopropylphenyl aromatic ring. The acetamide group enhances solubility and bioavailability, while the hydrophobic isopropylphenyl substituent may influence membrane permeability and target binding .

Preparation Methods

The synthesis of 2-[4,6-dimethyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]-N-[4-(propan-2-yl)phenyl]acetamide typically involves multi-step organic reactions. The synthetic route may include the formation of the oxadiazole ring through cyclization reactions, followed by the introduction of the pyridine ring and subsequent functionalization to attach the acetamide group. Industrial production methods would likely involve optimization of reaction conditions such as temperature, solvent, and catalysts to maximize yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The compound may be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of specific atoms within the molecule.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another. Common reagents and conditions for these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[4,6-dimethyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]-N-[4-(propan-2-yl)phenyl]acetamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may exhibit biological activity, making it a candidate for drug discovery and development.

Medicine: Potential therapeutic applications could include its use as an anti-inflammatory, antimicrobial, or anticancer agent.

Industry: The compound might be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes or receptors, modulating their activity and leading to a therapeutic effect. The pathways involved could include inhibition of specific enzymes, binding to receptor sites, or altering cellular signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

Compound A shares structural similarities with several pharmacologically relevant acetamides and oxadiazole-containing derivatives (Table 1). Key comparisons include:

Compound	Core Structure	Key Functional Groups	Bioactivity (Reported)	Reference
Compound A	Dihydropyridinone	3-Phenyl-1,2,4-oxadiazole, Acetamide	Hypothesized kinase inhibition	—
Diclofenac Sodium	Phenylacetic acid	Carboxylate, Dichlorophenyl	Anti-inflammatory (COX inhibitor)
Compound 3.1–3.21	Triazole-thioacetamide	Furan, Triazole	Anti-exudative (10 mg/kg)
Compound 60 ()	Benzo-oxazolo-oxazine	5-Methyl-1,2,4-oxadiazole, Acetamide	Not specified (SAR study)

• Oxadiazole Substituents: The phenyl group on Compound A’s oxadiazole ring contrasts with the methyl group in Compound 60 .
• Acetamide Linkage : Unlike diclofenac’s carboxylate group, Compound A ’s acetamide may reduce gastrointestinal toxicity while maintaining solubility .

Bioactivity and Pharmacological Profiles

While direct bioactivity data for Compound A is unavailable, structural analogs provide insights:

• Anti-exudative Activity : Compounds 3.1–3.21 (10 mg/kg) showed efficacy comparable to diclofenac (8 mg/kg) in rodent models, suggesting that Compound A ’s acetamide group could confer similar anti-inflammatory properties .
• Kinase Inhibition: The dihydropyridinone scaffold is prevalent in kinase inhibitors (e.g., CDK or JAK inhibitors). The oxadiazole’s electron-deficient nature may enhance binding to ATP pockets, akin to imatinib’s pyridine ring .

Physicochemical and Crystallographic Properties

• Hydrogen Bonding: The dihydropyridinone carbonyl and acetamide groups in Compound A likely form intermolecular hydrogen bonds, influencing crystal packing and solubility. Graph set analysis (Etter’s method) could reveal patterns distinct from simpler acetamides .
• Solubility : The para-isopropylphenyl group may reduce aqueous solubility compared to Compounds 3.1–3.21 , which feature polar furan substituents .